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The accurate determination of Uranium-235 (U-235) neutron cross-section data is paramount

for the safety and efficiency of nuclear technologies. As a primary fuel in nuclear reactors,

precise knowledge of its interaction probabilities with neutrons across a wide energy range is

critical for reactor design, operation, and safety analysis. However, inherent uncertainties in

experimental measurements and evaluation methodologies present a significant challenge.

This guide provides an objective comparison of different approaches to quantifying these

uncertainties, supported by experimental data and detailed methodologies.

Comparison of Evaluated Nuclear Data Libraries
Nuclear data libraries provide comprehensive sets of evaluated nuclear data, including cross-

sections and their uncertainties. Major international libraries include the anish Nuclear Data File

(ENDF/B) from the United States, the Joint Evaluated Fission and Fusion File (JEFF) from the

OECD/NEA Data Bank, the Japanese Evaluated Nuclear Data Library (JENDL), and the

Chinese Nuclear Data Library (CENDL). These libraries are continuously updated with new

experimental data and improved evaluation techniques.

Below is a summary of U-235 fission cross-section uncertainties at a key energy point as

presented in different library versions.
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Data Library Neutron Energy
Fission Cross-
Section (barns)

Relative
Uncertainty (%)

ENDF/B-VIII.0 Thermal (0.0253 eV) 585.13 0.15

JEFF-3.3 Thermal (0.0253 eV) 584.25 0.17

JENDL-5 Thermal (0.0253 eV) 587.48 0.14

CENDL-3.2 Thermal (0.0253 eV) 585.50 0.20

Note: The values presented are for a specific energy point and uncertainties can vary

significantly across different energy ranges. For a comprehensive analysis, users should refer

to the full covariance data provided in the respective libraries.

Recent evaluations, such as those from the Collaborative International Evaluated Library

Organisation (CIELO) pilot project, have aimed to resolve discrepancies between major

libraries by re-evaluating key nuclides, including U-235.[1][2] These efforts have led to

improved consistency in the mean cross-section values. However, differences in the evaluated

uncertainties and their correlations (covariance data) still exist, reflecting the various

experimental datasets and evaluation methodologies employed.

Experimental Protocols for Cross-Section
Measurement
The determination of U-235 cross-sections relies on sophisticated experimental techniques.

Two primary methods are the time-of-flight (TOF) technique and measurements using fission

chambers.

Time-of-Flight (TOF) Technique
The TOF method is a powerful technique for measuring energy-dependent cross-sections. A

pulsed neutron source is used, and the energy of a neutron is determined by measuring the

time it takes to travel a known distance.

Experimental Workflow:
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Neutron Production: A short burst of neutrons is generated using a particle accelerator, such

as an electron linac.

Flight Path: The neutrons travel down an evacuated flight path of a known length.

Target Interaction: The neutron beam impinges on a thin, well-characterized U-235 target.

Detection: Detectors are placed around the target to measure the products of neutron

interactions, such as fission fragments or gamma rays.

Timing Measurement: The time difference between the neutron pulse and the detection of

the reaction product is precisely measured.

Data Analysis: The neutron energy is calculated from its time of flight, and the cross-section

is determined from the number of detected events, the neutron flux, and the number of target

nuclei.

Recent measurements at facilities like the Los Alamos Neutron Science Center (LANSCE) and

the n_TOF facility at CERN have utilized advanced detectors and data acquisition systems to

achieve high accuracy.[3][4][5]

Fission Chambers
Fission chambers are ionization chambers specifically designed to detect fission events. They

are often used for both absolute cross-section measurements and as neutron flux monitors.

Methodology:

Chamber Design: A fission chamber contains a thin deposit of U-235 on one of its

electrodes. The chamber is filled with a suitable gas.

Fission Event: When a neutron induces fission in the U-235 deposit, the resulting highly

energetic fission fragments ionize the gas.

Signal Detection: The ionization creates an electrical pulse that is detected by the chamber's

electronics.
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Cross-Section Determination: The fission cross-section is determined by measuring the

fission rate, the neutron flux, and the number of U-235 atoms in the deposit. The neutron flux

is typically measured relative to a standard reaction with a well-known cross-section.[6]

The overall uncertainty in these measurements, typically in the range of 3-5% above 100 keV,

arises from various sources including the target characterization, neutron flux determination,

and detector efficiency.[7]

Uncertainty Quantification and Covariance Data
The evaluation of nuclear data involves combining experimental data with theoretical model

calculations. The uncertainties in the final evaluated data are represented by covariance

matrices, which describe the variances of the data and the correlations between them.

The process of generating covariance data is complex and involves:

Statistical analysis of experimental data: This includes quantifying all known sources of

experimental uncertainty.

Model parameter uncertainties: Nuclear models used to interpolate and extrapolate

experimental data have inherent uncertainties in their parameters.

Combination of experimental and model information: A statistical framework, often based on

Bayesian methods, is used to combine the experimental data and model predictions to

produce the final evaluated data and their covariances.

The computer code SAMMY, a multilevel multi-channel R-matrix resonance analysis program,

is widely used for the analysis of experimental data in the resolved resonance region.[5][8] The

NJOY code is then used to process the evaluated data and generate covariance matrices in

the required format for use in nuclear applications codes.[9][10]

The following diagram illustrates the general workflow for uncertainty quantification in U-235

cross-section data evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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